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Compound of Interest

Compound Name: MB-07344 sodium

Cat. No.: B12416847 Get Quote

MB-07344 is the active phosphonic acid form of the compound, with the chemical name ((4-(4-

hydroxy-3-isopropylbenzyl)-3,5-dimethylphenoxy)methyl)phosphonic acid. The sodium salt,

MB-07344 sodium, is the form often utilized in experimental settings.

Chemical Structure of MB-07344

Caption: Chemical structure of MB-07344.

Property Value

Molecular Formula (Acid) C19H25O5P

Molecular Weight (Acid) 364.37 g/mol

Molecular Formula (Sodium Salt) C19H24NaO5P

Molecular Weight (Sodium Salt) 386.35 g/mol

IUPAC Name
((4-(4-hydroxy-3-isopropylbenzyl)-3,5-

dimethylphenoxy)methyl)phosphonic acid

SMILES
CC1=C(CC2=CC=C(O)C(C(C)C)=C2)C(C)=CC(

OCP(O)(O)=O)=C1

InChI Key SVXLLCKJKRYATC-UHFFFAOYSA-N

Mechanism of Action: Selective TRβ Agonism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12416847?utm_src=pdf-interest
https://www.benchchem.com/product/b12416847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MB-07344 sodium is a potent agonist of the thyroid hormone receptor beta (TRβ), with a

reported inhibitory constant (Ki) of 2.17 nM.[1] Thyroid hormone receptors are nuclear

receptors that regulate gene expression in response to thyroid hormones. There are two major

isoforms, TRα and TRβ, which have distinct tissue distribution and physiological roles. TRβ is

predominantly expressed in the liver, and its activation is associated with beneficial effects on

lipid metabolism, including the lowering of plasma cholesterol and triglycerides. In contrast,

TRα is more abundant in the heart and other tissues, and its activation can lead to undesirable

side effects such as tachycardia. The selectivity of MB-07344 for TRβ is a key feature that

contributes to its therapeutic potential.

Signaling Pathway of Thyroid Hormone Receptor Beta
The primary mechanism of action of TRβ agonists involves the regulation of target gene

transcription. In the absence of a ligand, TRβ forms a heterodimer with the retinoid X receptor

(RXR) and binds to thyroid hormone response elements (TREs) in the promoter regions of

target genes, recruiting corepressor proteins and repressing gene transcription. Upon binding

of an agonist like MB-07344, a conformational change in the TRβ receptor leads to the

dissociation of corepressors and the recruitment of coactivator proteins. This complex then

initiates the transcription of target genes involved in lipid metabolism.
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Preparation

Incubation Separation Detection & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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